Cas no 2228656-86-6 (tert-butyl N-(3-amino-3-methylbutyl)-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-(3-amino-3-methylbutyl)-N-(propan-2-yl)carbamate
• CAS No: 2228656-86-6
• MF: C₁₃H₂₈N₂O₂
• MW: 244.373623847961
• CID: 6029867
• PubChem ID: 165622909
• Update Time: 2025-06-14

tert-butyl N-(3-amino-3-methylbutyl)-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-amino-3-methylbutyl)-N-(propan-2-yl)carbamate
• 2228656-86-6
• EN300-1882241

• Inchi： 1S/C13H28N2O2/c1-10(2)15(9-8-13(6,7)14)11(16)17-12(3,4)5/h10H,8-9,14H2,1-7H3
• InChI Key： RLSRESSVGGACTC-UHFFFAOYSA-N
• SMILES： O(C(N(C(C)C)CCC(C)(C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 244.215078140g/mol
• Monoisotopic Mass: 244.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl N-(3-amino-3-methylbutyl)-N-(propan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(3-amino-3-methylbutyl)-N-(propan-2-yl)carbamate (CAS No. 2228656-86-6)

The compound tert-butyl N-(3-amino-3-methylbutyl)-N-(propan-2-yl)carbamate, identified by its CAS No. 2228656-86-6, is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This carbamate derivative is characterized by its unique structural features, including a tert-butyl group and an amino functionality, which make it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development.

One of the key reasons for the growing attention on tert-butyl N-(3-amino-3-methylbutyl)-N-(propan-2-yl)carbamate is its versatility in organic synthesis. The presence of both amino and carbamate groups allows for selective modifications, enabling the creation of tailored molecules for specific applications. This adaptability aligns with current trends in green chemistry and sustainable synthesis, where efficiency and minimal environmental impact are prioritized. As a result, this compound is often explored in the context of catalysis and bioconjugation strategies.

In the pharmaceutical industry, CAS No. 2228656-86-6 is frequently utilized as a building block for the development of small-molecule drugs. Its structural motifs are particularly relevant in the design of protease inhibitors and kinase modulators, which are critical in treating diseases such as cancer and autoimmune disorders. The compound's ability to act as a protecting group for amines further enhances its utility in multi-step synthetic routes, a topic of high interest in medicinal chemistry forums and publications.

From a technical perspective, the synthesis and handling of tert-butyl N-(3-amino-3-methylbutyl)-N-(propan-2-yl)carbamate require careful consideration of reaction conditions. Optimal yields are often achieved under anhydrous conditions, and the use of Lewis acids or base catalysts may be employed to facilitate specific transformations. These details are frequently searched by chemists seeking to optimize their workflows, reflecting the compound's relevance in process chemistry and scale-up operations.

The compound's physicochemical properties, such as its solubility in organic solvents and stability under various pH conditions, are also of significant interest. These characteristics are crucial for formulators and researchers working on drug delivery systems and formulation development. Additionally, the growing demand for high-purity intermediates in the fine chemicals sector has further propelled the importance of CAS No. 2228656-86-6 in global supply chains.

In conclusion, tert-butyl N-(3-amino-3-methylbutyl)-N-(propan-2-yl)carbamate (CAS No. 2228656-86-6) represents a critical tool in modern chemical research. Its applications span from pharmaceutical synthesis to material science, making it a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in discussions about innovation and efficiency in chemical synthesis.